Cas no 118458-20-1 (Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta-)

• Product Name: Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta-
• CAS No: 118458-20-1
• CID: 136493
• PubChem ID: 329755733
• Update Time: 2025-07-09

Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- Chemical and Physical Properties

Names and Identifiers

• Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta-
• Tridecakis(isopropanolato)(oxo)pentayttrium
• YTTRIUM ISOPROPOXIDE OXIDE
• Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)p...
• Tridecaisopropanolatooxopentayttrium
• Yttrium (III) i-propoxide oxide
• yttrium oxide isopropoxide
• YTTRIUM ISOPROPOXIDE OXIDE ISO 9001：2015 REACH

• MDL： MFCD00134499
• Inchi： 1S/13C3H7O.O.5Y/c13*1-3(2)4;;;;;;/h13*3H,1-2H3;;;;;;/q13*-1;-2;5*+3
• InChI Key： PQRMCUWDUQGIIO-UHFFFAOYSA-N
• SMILES： [O-]([Y+3]1234[O-]5(C(C)C)[Y+3]678([O-]C(C)C)[O-](C(C)C)[Y+3]9%10([O-](C(C)C)[Y+3]%11%12([O-]C(C)C)([O-](C(C)C)[Y+3]5([O-]6C(C)C)([O-]C(C)C)([O-]1%11C(C)C)[O-2]297%12)[O-]3%10C(C)C)([O-]C(C)C)[O-]48C(C)C)C(C)C

Computed Properties

• Exact Mass: 1228.17000

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• PSA: 137.06000
• LogP: 11.26530
• Solubility: Not determined
• Vapor Pressure: Not available

Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H314
• Warning Statement： P210-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2925 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：II
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta-

Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- (CAS No. 118458-20-1)

Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- (CAS No. 118458-20-1) is a complex yttrium compound that has garnered significant attention in the fields of inorganic chemistry and materials science. This compound, often referred to as a yttrium alkoxide, is characterized by its unique structural features and potential applications in various advanced technologies.

The m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- ligand system provides a highly coordinated environment around the yttrium center, leading to enhanced stability and reactivity. The presence of multiple 2-propanolato groups ensures that the compound is highly soluble in organic solvents, making it suitable for a wide range of synthetic and catalytic processes.

Recent research has focused on the yttrium alkoxide's potential as a precursor for the synthesis of yttrium-based materials, such as yttria-stabilized zirconia (YSZ) and yttrium iron garnet (YIG). These materials are widely used in applications ranging from solid oxide fuel cells (SOFCs) to magnetic devices. The ability to precisely control the structure and properties of these materials through the use of well-defined precursors like Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- is crucial for optimizing their performance.

In the context of catalysis, yttrium alkoxides have shown promise as catalysts or catalyst precursors in various organic transformations. For example, they have been used in the hydrolysis of esters and the polymerization of olefins. The high coordination number and tunable electronic properties of these compounds make them particularly effective in promoting specific reaction pathways.

From a theoretical perspective, computational studies have provided valuable insights into the electronic structure and reactivity of Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta-. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic configurations that contribute to its reactivity and stability. These findings have important implications for the design of new catalysts and materials based on yttrium alkoxides.

The synthesis of Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- typically involves the reaction of yttrium metal or a yttrium salt with 2-propanol under carefully controlled conditions. The resulting compound can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound.

In addition to its applications in materials science and catalysis, yttrium alkoxide compounds are also being explored for their potential in biomedical applications. For instance, they have been investigated as potential contrast agents for magnetic resonance imaging (MRI) due to their paramagnetic properties. The ability to tailor the ligand environment around the yttrium center allows for the fine-tuning of relaxation times, which is critical for achieving high-quality MRI images.

Overall, Yttrium, m5-oxotetrakis[m-(2-propanolato)]tetrakis[m3-(2-propanolato)]pentakis(2-propanolato)penta- (CAS No. 118458-20-1) represents a versatile and promising compound with a wide range of potential applications. Its unique structural features and reactivity make it an important subject of ongoing research in both academic and industrial settings. As new synthetic methods and characterization techniques continue to be developed, it is likely that even more applications for this compound will be discovered in the future.